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Compound of Interest

Compound Name: (R)-GSK-3685032

Cat. No.: B15604792 Get Quote

Application Notes and Protocols for (R)-GSK-
3685032
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and preparation of (R)-GSK-
3685032 for experimental use. (R)-GSK-3685032 is a potent, selective, and reversible inhibitor

of DNA methyltransferase 1 (DNMT1).[1][2][3][4] Its mechanism of action involves non-covalent

binding to DNMT1, leading to DNA hypomethylation, transcriptional activation of silenced

genes, and subsequent inhibition of cancer cell growth.[2][5][6][7][8] This compound is noted

for its improved tolerability and efficacy in preclinical models of acute myeloid leukemia (AML)

compared to traditional hypomethylating agents.[7][8][9]

Physicochemical Properties
Property Value Reference

Molecular Formula C₂₂H₂₄N₆OS [5]

Molecular Weight 420.53 g/mol [5]

CAS Number 2170137-61-6 [5]

Appearance Powder [5]
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Solubility Data
(R)-GSK-3685032 exhibits varying solubility in common laboratory solvents. It is highly soluble

in DMSO, with limited solubility in ethanol and insolubility in water.[5] For optimal results, it is

crucial to use fresh, anhydrous DMSO, as the compound's solubility can be significantly

reduced in the presence of moisture.[1][5]

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO 42 mg/mL[5] 99.87 mM[5]

Use of fresh,

moisture-free DMSO

is highly

recommended.[1][5]

Sonication may be

required for complete

dissolution.[6]

DMSO 60 mg/mL[1] 142.68 mM[1]

Ultrasonic treatment is

needed. Hygroscopic

DMSO significantly

impacts solubility.[1]

DMSO 26.4 mg/mL[6] 62.78 mM[6]
Sonication is

recommended.[6]

Ethanol 2 mg/mL[5] 4.76 mM -

Water Insoluble - -

In Vivo Formulation 2 mg/mL[6] 4.76 mM[6]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline.[6]

In Vivo Formulation ≥ 4.5 mg/mL -

10% DMSO + 40%

PEG300 + 5% Tween-

80 + 45% Saline.[10]
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Preparation of Stock Solutions
For In Vitro Experiments:

A stock solution of (R)-GSK-3685032 is typically prepared in high-purity, anhydrous DMSO.

Materials:

(R)-GSK-3685032 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Vortex mixer and sonicator

Procedure:

Equilibrate the (R)-GSK-3685032 vial to room temperature before opening.

Weigh the desired amount of (R)-GSK-3685032 powder in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Vortex the solution thoroughly to facilitate dissolution.

If necessary, sonicate the solution in a water bath for short intervals until the compound is

completely dissolved.[6]

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[1]

[10]

Storage of Stock Solutions:

Store aliquots at -20°C for short-term storage (up to 1 month).[1][5]

For long-term storage, store at -80°C (up to 1 year).[1][5]
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For In Vivo Experiments:

A common formulation for subcutaneous administration in mouse models involves a multi-

component vehicle.

Materials:

(R)-GSK-3685032 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween 80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile tubes and syringes

Procedure for a 2 mg/mL solution:[6]

Prepare a concentrated stock solution of (R)-GSK-3685032 in DMSO (e.g., 20 mg/mL).

In a sterile tube, sequentially add the following components, ensuring the solution is clear

after each addition:

10% of the final volume with the DMSO stock solution.

40% of the final volume with PEG300. Mix until clear.

5% of the final volume with Tween 80. Mix until clear.

45% of the final volume with sterile saline. Mix until the final solution is a clear,

homogenous mixture.

This formulation should be prepared fresh immediately before use for optimal results.[5]
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Mechanism of Action of (R)-GSK-3685032
(R)-GSK-3685032 is a selective inhibitor of DNMT1, a key enzyme responsible for maintaining

DNA methylation patterns during cell division.[5][7] By inhibiting DNMT1, the compound leads

to passive demethylation of the genome, resulting in the re-expression of tumor suppressor

genes and other silenced genes, which in turn can inhibit cancer cell growth.[2][5][6]
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Caption: Mechanism of action of (R)-GSK-3685032.

General Experimental Workflow for In Vitro Studies
The following diagram outlines a typical workflow for assessing the effects of (R)-GSK-3685032
on cancer cell lines.
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Caption: General workflow for in vitro experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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